5-chloro-3-[2-(furan-2-yl)-2-oxoethyl]-3-hydroxy-1-(4-methylbenzyl)-1,3-dihydro-2H-indol-2-one

• Molecular Formula: C22H18ClNO4
• Molecular Weight: 395.8 g/mol
• IUPAC Name: 5-chloro-3-[2-(furan-2-yl)-2-oxoethyl]-3-hydroxy-1-[(4-methylphenyl)methyl]indol-2-one
• InChI: InChI=1S/C22H18ClNO4/c1-14-4-6-15(7-5-14)13-24-18-9-8-16(23)11-17(18)22(27,21(24)26)12-19(25)20-3-2-10-28-20/h2-11,27H,12-13H2,1H3
• InChI Key: KXQICROKWNASAZ-UHFFFAOYSA-N
• SMILES: CC1=CC=C(C=C1)CN2C3=C(C=C(C=C3)Cl)C(C2=O)(CC(=O)C4=CC=CO4)O

Description

5-chloro-3-[2-(furan-2-yl)-2-oxoethyl]-3-hydroxy-1-(4-methylbenzyl)-1,3-dihydro-2H-indol-2-one is a chemical compound that has been of interest to researchers due to its potential applications in scientific research. This compound is also known as CFI-400945 and has been studied for its mechanism of action, biochemical and physiological effects, and future directions for research.

Mechanism of Action

The mechanism of action of CFI-400945 involves the inhibition of PIM kinase. PIM kinase is a serine/threonine kinase that is involved in the regulation of cell growth and survival. Inhibition of PIM kinase by CFI-400945 leads to the activation of a pro-apoptotic protein called BIM. Activation of BIM leads to the induction of cancer cell death.
Biochemical and Physiological Effects:
CFI-400945 has been shown to have a number of biochemical and physiological effects. In addition to its inhibitory effects on PIM kinase, CFI-400945 has been shown to induce the expression of genes involved in apoptosis and cell cycle arrest. CFI-400945 has also been shown to inhibit the growth of cancer cells in vitro and in vivo.

Advantages and Limitations for Lab Experiments

One of the advantages of using CFI-400945 in lab experiments is its specificity for PIM kinase. This allows for the selective inhibition of PIM kinase without affecting other kinases. However, one of the limitations of using CFI-400945 is its solubility. CFI-400945 is poorly soluble in water, which can make it difficult to use in certain lab experiments.

Future Directions

There are several future directions for research involving CFI-400945. One area of interest is the development of more potent and selective inhibitors of PIM kinase. Another area of interest is the study of the effects of CFI-400945 on other signaling pathways involved in cancer cell growth and survival. Additionally, the potential use of CFI-400945 in combination with other cancer therapies is an area of interest for future research.
In conclusion, CFI-400945 is a chemical compound that has been studied for its potential applications in scientific research. Its specificity for PIM kinase makes it a promising candidate for the development of cancer therapies. Further research is needed to fully understand the mechanism of action and potential applications of CFI-400945.

Synthesis Methods

The synthesis of CFI-400945 involves a series of steps that include the reaction of furan-2-carboxylic acid with 4-methylbenzylamine to form an amide. The amide is then subjected to a series of reactions involving chlorination, cyclization, and reduction to form the final product. The synthesis of CFI-400945 has been optimized to yield high purity and high yield of the compound.

Scientific Research Applications

CFI-400945 has been studied for its potential applications in scientific research. One of the areas of interest is the study of cancer. CFI-400945 has been shown to inhibit the growth of cancer cells by targeting a specific enzyme called PIM kinase. This enzyme is involved in the regulation of cell growth and survival. Inhibition of PIM kinase by CFI-400945 has been shown to induce cancer cell death and reduce tumor growth in animal models.